Cas no 261763-37-5 (2,3-Difluoro-4-methylbenzoic acid)

2,3-Difluoro-4-methylbenzoic acid structure
261763-37-5 structure
Product Name:2,3-Difluoro-4-methylbenzoic acid
CAS No:261763-37-5
Molecular Formula:C8H6F2O2
Molecular Weight:172.1288
MDL:MFCD01631643
CID:92618
PubChem ID:2774141

2,3-Difluoro-4-methylbenzoic acid Properties

Names and Identifiers

    • 2,3-Difluoro-4-methylbenzoic acid
    • 2,3-Difluoro-p-toluic acid
    • 2,3-difluoro-4-methyl-benzoic acid
    • 4-Methyl-2,3-difluorobenzoic acid
    • benzoic acid, 2,3-difluoro-4-methyl-
    • 2,3-DIFLUORO-4-METHYLBENZOICACID
    • ANVIYYKETYLSRV-UHFFFAOYSA-N
    • SBB088583
    • 2269AB
    • Benzoic acid,2,3-difluoro-4-methyl-
    • VZ22233
    • AM62253
    • 2,3-bis(fluoranyl)-4-methyl-benz
    • A818287
    • 261763-37-5
    • MFCD01631643
    • Z1201621226
    • AKOS005258509
    • DS-14556
    • 2,3-Difluoro-4-methylbenzoic acid, AldrichCPR
    • DTXSID30378906
    • BP-11332
    • EN300-180306
    • SCHEMBL489533
    • FT-0609604
    • MDL: MFCD01631643
    • InChIKey: ANVIYYKETYLSRV-UHFFFAOYSA-N
    • Inchi: 1S/C8H6F2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12)
    • SMILES: FC1C(=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])F

Computed Properties

  • Exact Mass: 172.03400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 172.034
  • Heavy Atom Count: 12
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • LogP: 1.97140
  • PSA: 37.30000
  • Refractive Index: 1.511
  • Boiling Point: 274 ºC
  • Melting Point: 199-201°C
  • Flash Point: 120 ºC
  • Color/Form: Crystalline powder
  • Solubility: Not determined
  • Density: 1.359

2,3-Difluoro-4-methylbenzoic acid Security Information

  • Safety Term:S26;S36
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazard Statement: Irritant
  • Risk Phrases: 36/37/38
  • HazardClass:IRRITANT

2,3-Difluoro-4-methylbenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3-Difluoro-4-methylbenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002SJ1-1g
Benzoic acid, 2,3-difluoro-4-methyl-
261763-37-5 98%
1g
$33.00 2025-02-19
A2B Chem LLC
AB29485-1g
2,3-Difluoro-4-methylbenzoic acid
261763-37-5 98%
1g
$24.00 2024-04-20
Aaron
AR002SRD-250mg
Benzoic acid, 2,3-difluoro-4-methyl-
261763-37-5 98%
250mg
$4.00 2025-01-21
abcr
AB129841-25g
2,3-Difluoro-4-methylbenzoic acid, 97%; .
261763-37-5 97%
25g
€173.40
Ambeed
A141617-1g
2,3-Difluoro-4-methylbenzoic acid
261763-37-5 98%
1g
$11.0
Apollo Scientific
PC0245-1g
2,3-Difluoro-4-methylbenzoic acid
261763-37-5 97%
1g
£20.00 2025-02-19
Chemenu
CM153357-1000g
2,3-Difluoro-4-methylbenzoic acid
261763-37-5 95%
1000g
$4600
Crysdot LLC
CD12090475-25g
2,3-Difluoro-4-methylbenzoic acid
261763-37-5 96%
25g
$131
Enamine
EN300-180306-0.05g
2,3-difluoro-4-methylbenzoic acid
261763-37-5 95.0%
0.05g
$19.0 2025-02-20
eNovation Chemicals LLC
D506057-1g
2,3-Difluoro-4-Methylbenzoic acid
261763-37-5 97%
1g
$200 2022-09-04

2,3-Difluoro-4-methylbenzoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:261763-37-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:261763-37-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:261763-37-5)2,3-Difluoro-4-methylbenzoic acid
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